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Compound of Interest

Compound Name: Chloromethane

Cat. No.: B1201357 Get Quote

This document provides essential safety and logistical information for the proper disposal of

chloromethane (methyl chloride) in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

while maintaining compliance with environmental regulations.

Immediate Safety and Hazard Information
Chloromethane is a colorless, flammable gas with a faint, sweet odor that is not noticeable at

toxic levels.[1] It is crucial to handle this substance with extreme caution due to its significant

health and physical hazards.

Key Hazards:

Flammability: Extremely flammable gas that may form explosive mixtures with air.[2][3]

Health Hazards: Suspected of causing cancer and may cause damage to the central

nervous system, liver, and kidneys through prolonged or repeated exposure.[2][4] Toxic if

inhaled.[3][5]

Pressure Hazard: Contains gas under pressure; may explode if heated.[2]

Personal Protective Equipment (PPE): Before handling chloromethane, ensure the following

PPE is worn:

Eye Protection: Splash-proof safety goggles.[6]
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Hand Protection: Insulated gloves.[2]

Respiratory Protection: A self-contained breathing apparatus (SCBA) may be required if

concentrations in the air are high.[2] Always work in a well-ventilated area, preferably within

a chemical fume hood.[7]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.

Quantitative Hazard and Exposure Data
The following table summarizes the key quantitative data related to chloromethane's hazards

and occupational exposure limits.

Parameter Value Reference

Chemical Formula CH₃Cl [2]

Molecular Weight 50.49 g/mol [2]

CAS Number 74-87-3 [2]

Auto-ignition Temperature 455 °C (851 °F) [3][5]

OSHA PEL (8-hr TWA) 50 ppm [1]

OSHA PEL (Permissible Exposure Limit), TWA (Time-Weighted Average)

Step-by-Step Disposal Procedures
The proper disposal of chloromethane is critical to ensure safety and environmental

protection. Follow these steps for the disposal of waste chloromethane and contaminated

materials.

Step 1: Waste Identification and Classification Chloromethane is classified as a hazardous

waste.[8][9] Under the Resource Conservation and Recovery Act (RCRA), it may fall under the

F-list (non-specific source wastes) or U-list (toxic wastes) depending on its use and

concentration.[10] Consult your institution's Environmental Health and Safety (EHS)

department for specific waste code determination.
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Step 2: Waste Collection and Storage

Containers: Use only approved, labeled hazardous waste containers for collecting

chloromethane waste.[11] The containers must be in good condition and compatible with

chloromethane.

Labeling: Affix a hazardous waste tag to the container as soon as the first drop of waste is

added.[7] The label should clearly state "Hazardous Waste" and "Chloromethane."

Storage: Store waste containers in a designated, well-ventilated, and cool location, away

from ignition sources and incompatible materials.[5][9] Ensure secondary containment is

used to prevent spills.[9] Do not fill containers beyond 80% capacity to allow for vapor

expansion.[11]

Step 3: Disposal of Liquid and Gaseous Chloromethane

Professional Disposal: The preferred method for the disposal of significant quantities of

chloromethane is through a licensed hazardous waste disposal company. The most

common technique is incineration in a specialized facility equipped with acid scrubbers to

neutralize the resulting hydrogen chloride gas.[6]

Never dispose of chloromethane down the sink or in the regular trash.[7]

Step 4: Disposal of Contaminated Materials

Solid Waste: Materials such as gloves, absorbent pads, and empty containers that are

contaminated with chloromethane must be disposed of as hazardous waste.[7]

Empty Containers: Empty containers may retain product residue and should be managed as

hazardous waste.[8] They should be taken to an approved waste handling site for recycling

or disposal.[8]

Step 5: Handling Spills

Small Spills: For a small spill, absorb the material with sand or another non-combustible

absorbent material and place it in a sealed container for disposal.[6] Ensure the area is well-

ventilated.
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Large Spills: In the event of a large spill, evacuate the area immediately and contact your

institution's EHS or emergency response team.[11] Remove all ignition sources.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

chloromethane waste in a laboratory setting.
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Caption: Workflow for the safe disposal of chloromethane waste.
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By adhering to these procedures, laboratory professionals can mitigate the risks associated

with chloromethane and ensure its safe and compliant disposal. Always consult your

institution's specific safety protocols and EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atsdr.cdc.gov [atsdr.cdc.gov]

2. balchem.com [balchem.com]

3. agilent.com [agilent.com]

4. epa.gov [epa.gov]

5. fr.cpachem.com [fr.cpachem.com]

6. 1910.1052 App A - Substance Safety Data Sheet and Technical Guidelines for Methylene
Chloride | Occupational Safety and Health Administration [osha.gov]

7. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

8. pilotchemical.com [pilotchemical.com]

9. unmc.edu [unmc.edu]

10. actenviro.com [actenviro.com]

11. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]

To cite this document: BenchChem. [Proper Disposal of Chloromethane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201357#chloromethane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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